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Compound of Interest

Compound Name: (R)-(-)-VAPOL hydrogenphosphate

CAS No.: 871130-18-6

Cat. No.: B2570527

Get Quote

This guide provides essential safety and logistical information for the proper disposal of (R)-(-)-
VAPOL hydrogenphosphate (CAS RN 871130-18-6). As a valued member of the scientific

community, your safety and environmental stewardship are paramount. This document is

structured to provide clear, actionable steps and the scientific reasoning behind them, ensuring

your laboratory practices are not only compliant but also fundamentally safe.

Understanding the Compound: (R)-(-)-VAPOL
Hydrogenphosphate
(R)-(-)-VAPOL hydrogenphosphate is a chiral phosphoric acid catalyst used in various

asymmetric syntheses. While some safety data sheets (SDS) may classify it as not a

hazardous substance or mixture, it is crucial to treat all chemical reagents with a high degree of

caution.[1] As an organophosphorus compound, it is prudent to handle it with care to avoid dust

inhalation and direct contact.[2][3]

Key Chemical Data:
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Property Value

CAS Number 871130-18-6

Molecular Formula C₄₀H₂₅O₄P

Molecular Weight 600.60 g/mol

Appearance Solid

Core Principle: Avoid Environmental Discharge
The cardinal rule for the disposal of (R)-(-)-VAPOL hydrogenphosphate is that it must not be

discharged into the environment.[1][2] This means it should never be poured down the drain or

disposed of in regular trash.[4][5] Improper disposal can lead to environmental contamination

and significant legal and financial penalties.[4][6]

Personal Protective Equipment (PPE): Your First Line of
Defense
When handling (R)-(-)-VAPOL hydrogenphosphate for disposal, the following personal

protective equipment (PPE) is mandatory:

Safety Goggles: To protect your eyes from any potential splashes or airborne particles.[5]

Laboratory Coat: To protect your skin and clothing from contamination.[5]

Nitrile Gloves: To prevent direct skin contact with the chemical.[5]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved N95 or P1

dust mask should be used.[1]

Always work in a well-ventilated area, preferably within a chemical fume hood, when handling

the solid compound or preparing it for disposal.[5]

Step-by-Step Disposal Protocol
The proper disposal of (R)-(-)-VAPOL hydrogenphosphate follows the general principles of

hazardous waste management as outlined by regulatory bodies such as the Environmental
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Protection Agency (EPA).[4][7]

Step 1: Waste Identification and Segregation

Designated Waste Container: All waste (R)-(-)-VAPOL hydrogenphosphate, including

contaminated items like weighing boats, gloves, and paper towels, should be placed in a

designated, chemically compatible, and clearly labeled hazardous waste container.[4][6]

Labeling: The container must be labeled with the words "Hazardous Waste" and the full

chemical name: "(R)-(-)-VAPOL hydrogenphosphate".[8]

Segregation: Do not mix (R)-(-)-VAPOL hydrogenphosphate waste with other waste

streams unless explicitly instructed to do so by your institution's Environmental Health and

Safety (EHS) department.[1] Incompatible chemicals can react violently, creating a significant

safety hazard.[4]

Step 2: Accumulation in a Satellite Accumulation Area (SAA)

Location: The designated waste container should be kept at or near the point of generation,

in what is known as a Satellite Accumulation Area (SAA).[6][8] This area must be under the

control of laboratory personnel.[4]

Container Integrity: Ensure the waste container is always securely closed when not in use

and is free from any damage or leaks.[4][6]

Volume Limits: Be aware of the volume limits for SAAs, which are typically up to 55 gallons

of hazardous waste.[6]

Step 3: Arranging for Professional Disposal

Contact Your EHS Office: The final and most critical step is to arrange for the pickup and

disposal of the hazardous waste through your institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste disposal company.[4][6] These professionals

are trained to handle and transport hazardous materials in compliance with all federal, state,

and local regulations.[4]
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Documentation: Maintain a record of the waste generated and its disposal, as this is often a

regulatory requirement.[4]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of (R)-(-)-VAPOL hydrogenphosphate.
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Disposal Workflow for (R)-(-)-VAPOL Hydrogenphosphate

In-Lab Waste Management

Professional Disposal

Generation of (R)-(-)-VAPOL
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Keep Container Securely Closed

Contact Institutional EHS
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of (R)-(-)-VAPOL hydrogenphosphate.
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The "Why" Behind the Protocol: Ensuring Safety and
Compliance
The procedures outlined above are designed to mitigate risks and ensure adherence to

regulations like the Resource Conservation and Recovery Act (RCRA).[4] Segregating waste

prevents unintended chemical reactions, while proper labeling ensures that everyone who

handles the waste is aware of its contents and potential hazards. Relying on professional

disposal services guarantees that the chemical is managed in a way that is safe for both

human health and the environment.

In Case of a Spill
Should a spill of (R)-(-)-VAPOL hydrogenphosphate occur:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.[2]

Wear Appropriate PPE: Before attempting to clean the spill, don the necessary personal

protective equipment.

Contain the Spill: For a solid, carefully sweep or scoop the material to prevent dust from

becoming airborne.[1]

Collect and Dispose: Place the spilled material and any contaminated cleaning supplies into

a labeled hazardous waste container.[1]

Decontaminate the Area: Clean the spill area thoroughly.

Report the Incident: Report the spill to your laboratory supervisor and EHS department.

Conclusion: A Commitment to Safety
The responsible disposal of chemical waste is a cornerstone of safe and ethical scientific

research. By adhering to these guidelines for (R)-(-)-VAPOL hydrogenphosphate, you are not

only protecting yourself and your colleagues but also contributing to the preservation of our

environment. Always prioritize safety and when in doubt, consult your institution's

Environmental Health and Safety professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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